Cas no 1555437-69-8 (5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one)
5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 5,7-DIHYDROFURO[3,4-D]PYRIMIDIN-4(3H)-ONE
- 5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one
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- Inchi: 1S/C6H6N2O2/c9-6-4-1-10-2-5(4)7-3-8-6/h3H,1-2H2,(H,7,8,9)
- InChI Key: ZQTIECFDGXRNRH-UHFFFAOYSA-N
- SMILES: O1CC2=C(C(NC=N2)=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 242
- XLogP3: -1.5
- Topological Polar Surface Area: 50.7
5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089006640-1g |
5,7-Dihydrofuro[3,4-d]pyrimidin-4(3h)-one |
1555437-69-8 | 95% | 1g |
$643.50 | 2022-04-02 | |
| Chemenu | CM506521-1g |
5,7-Dihydrofuro[3,4-d]pyrimidin-4(3H)-one |
1555437-69-8 | 95% | 1g |
$*** | 2023-03-30 |
5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one
Comprehensive Overview of 5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one (CAS No. 1555437-69-8): Structure, Applications, and Research Insights
5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one (CAS No. 1555437-69-8) is a heterocyclic organic compound with a fused furopyrimidine scaffold, garnering significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a dihydrofuran ring fused to a pyrimidinone core, enables diverse biological interactions, making it a promising candidate for drug discovery. Researchers frequently explore its derivatives for kinase inhibition, antiviral activity, and anti-inflammatory properties, aligning with current trends in precision medicine and targeted therapies.
The compound’s synthetic versatility allows modifications at multiple positions, facilitating the development of analogs with enhanced bioavailability and selectivity. Recent studies highlight its potential in addressing neurodegenerative disorders and metabolic syndromes, topics highly searched in academic and biotech communities. For instance, its structural similarity to purine bases makes it a subject of interest in nucleoside mimicry, a strategy widely employed in antiviral drug design—a hot topic post-pandemic.
From a green chemistry perspective, synthetic routes for 1555437-69-8 emphasize catalyst-free reactions and solvent optimization, reflecting the industry’s shift toward sustainable practices. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a common query among quality control professionals. Additionally, its crystallographic data (often searched in material science databases) reveals intermolecular hydrogen bonding patterns, aiding in co-crystal engineering for improved drug formulations.
Beyond pharmaceuticals, 5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one derivatives show promise in agrochemical innovation, particularly as biodegradable pesticides, addressing global demands for eco-friendly crop protection. Patent analyses indicate growing IP filings around its structure-activity relationships (SAR), a keyword frequently associated with AI-driven drug discovery platforms. This aligns with the rise of computational chemistry tools in accelerating lead optimization.
In summary, CAS No. 1555437-69-8 represents a multifaceted building block bridging medicinal chemistry and materials science. Its relevance to precision therapeutics and sustainable synthesis ensures continued exploration, while its nomenclature (furopyrimidinone) remains a staple in chemical literature searches. Future research may uncover novel applications in bioconjugation or photodynamic therapy, further expanding its industrial footprint.
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